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Compound of Interest

Compound Name: rac α-Methadol-d3

Cat. No.: B570774 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the application and procurement of rac α-Methadol-
d3.

Introduction
rac α-Methadol-d3 is a deuterated analog of α-methadol, a metabolite of methadone. Its

primary application is as an internal standard in analytical chemistry for the precise

quantification of methadone and its metabolites in various biological matrices. The

incorporation of deuterium atoms provides a distinct mass shift, allowing for its differentiation

from the unlabeled analyte in mass spectrometry-based assays, without significantly altering its

chemical and physical properties. This makes it an ideal tool for isotope dilution mass

spectrometry, a highly accurate quantification method.

Supplier Information and Purchasing
rac α-Methadol-d3 is available from several specialized chemical suppliers. Researchers

should inquire with these vendors for pricing, availability, and to request a Certificate of

Analysis for specific lot numbers.

Table 1: Supplier and Purchasing Information
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Supplier Product Code
Contact
Information

Notes

Biosynth SYB84277 --INVALID-LINK--

Available for

pharmaceutical

testing.

CymitQuimica TR-M225922 --INVALID-LINK--
Controlled substance

in some countries.

BenchChem B570774 --INVALID-LINK-- For research use only.

LGC Standards

(incorporating TRC)
TRC-M225922-25MG --INVALID-LINK--

High-purity reference

material.

Cerilliant (a brand of

MilliporeSigma)

M-008 (similar

compound)
--INVALID-LINK--

Certified Reference

Material.

Physicochemical and Analytical Data
The following table summarizes the key quantitative data for rac α-Methadol-d3. This

information is typically found on the Certificate of Analysis provided by the supplier.

Table 2: Physicochemical and Analytical Properties
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Property Value Source

Chemical Name
(6R,S)-6-(Dimethylamino)-4,4-

diphenylheptan-3-ol-1,1,1-d3
-

CAS Number 1217842-77-7 [1]

Molecular Formula C₂₁H₂₆D₃NO [1]

Molecular Weight 314.5 g/mol [1]

Appearance Typically a solid or solution Supplier CoA

Purity ≥98% Supplier CoA

Isotopic Enrichment ≥99 atom % D Supplier CoA

Storage -20°C Supplier Recommendation

Solubility
Soluble in methanol,

acetonitrile
General Chemical Knowledge

Experimental Protocols
rac α-Methadol-d3 is predominantly used as an internal standard in Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of methadone and its

metabolites in biological samples such as plasma, urine, and oral fluid. Below is a detailed,

representative experimental protocol.

Sample Preparation: Protein Precipitation
This protocol is a common method for extracting analytes from biological matrices.

Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g.,

plasma).

Internal Standard Spiking: Add 10 µL of a 100 ng/mL working solution of rac α-Methadol-d3
in methanol.

Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://hbcsci.com/wp-content/uploads/2020/08/Cerilliant-Internal-Standards-Brochure-updated.pdf
https://hbcsci.com/wp-content/uploads/2020/08/Cerilliant-Internal-Standards-Brochure-updated.pdf
https://hbcsci.com/wp-content/uploads/2020/08/Cerilliant-Internal-Standards-Brochure-updated.pdf
https://www.benchchem.com/product/b570774?utm_src=pdf-body
https://www.benchchem.com/product/b570774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and

protein precipitation.

Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-

MS/MS analysis.

LC-MS/MS Analysis
The following are typical parameters for the analysis of methadone and its metabolites using

rac α-Methadol-d3 as an internal standard.

Table 3: LC-MS/MS Method Parameters

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b570774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Setting

LC System Agilent 1200 Series or equivalent

Column C18 reverse-phase, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
0-0.5 min: 5% B; 0.5-3.0 min: 5-95% B; 3.0-4.0

min: 95% B; 4.1-5.0 min: 5% B

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometer Sciex API 4000 or equivalent triple quadrupole

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions
Methadone: 310.2 → 265.2; EDDP: 278.2 →

234.2; rac α-Methadol-d3: 315.2 → 268.2

Ion Source Temp. 500°C

Ion Spray Voltage 5500 V

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantification of methadone in a

biological sample using rac α-Methadol-d3 as an internal standard.
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Sample Preparation Analysis Data Processing

Biological Sample Spike with rac α-Methadol-d3 Protein Precipitation Centrifugation Extract Supernatant LC-MS/MS Analysis Quantification
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Experimental Workflow Diagram

Logical Relationship of Use
The following diagram illustrates the logical relationship of using a deuterated internal standard

for accurate quantification.

Analyte (e.g., Methadone)

Sample Preparation
(Extraction, etc.)

Internal Standard (rac α-Methadol-d3)

LC-MS/MS Analysis

Analyte/IS Ratio

Accurate Quantification

Compensation for Variability

Click to download full resolution via product page
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Internal Standard Logic Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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